Cas no 157728-61-5 (2,2-Dimethylcyclopropyl Cyanide)
157728-61-5 structure
Product Name:2,2-Dimethylcyclopropyl Cyanide
2,2-Dimethylcyclopropyl Cyanide Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dimethylcyclopropyl Cyanide
- 1-Cyano-2,2-dimethylcyclopropane
- Dimethylcyclopropylcyanide
- 2,2-DIMETHYLCYCLOPROPANECARBONITRILE
- 2,2-dimethylcyclopropane-1-carbonitrile
- Z756145422
- 5722-11-2
- 157728-61-5
- MFCD01321153
- EN300-52575
- NSC-92356
- Cyclopropanecarbonitrile, 2,2-dimethyl-
- AC-13093
- 2,2-Dimethyl cyclopropyl cyanide
- CS-0153796
- NSC92356
- 2,2-dimethyl-cyclopropane-1-carbonitrile
- CZPCJHBAFHCDRE-UHFFFAOYSA-N
- DB-019620
- SY113572
- AKOS006229785
-
- Inchi: 1S/C6H9N/c1-6(2)3-5(6)4-7/h5H,3H2,1-2H3
- InChI Key: CZPCJHBAFHCDRE-UHFFFAOYSA-N
- SMILES: N#CC1CC1(C)C
Computed Properties
- Exact Mass: 95.07350
- Monoisotopic Mass: 95.073499291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0.86
- PSA: 23.79000
- LogP: 1.55608
- Solubility: Not determined
2,2-Dimethylcyclopropyl Cyanide Security Information
- Hazardous Material transportation number:UN 1992
- Hazard Category Code: 10-23/24/25
- Safety Instruction: 16-36/37/39
2,2-Dimethylcyclopropyl Cyanide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C1524-1g |
2,2-Dimethylcyclopropyl Cyanide |
157728-61-5 | 97.0%(GC) | 1g |
¥1430.0 | 2022-05-30 |
2,2-Dimethylcyclopropyl Cyanide Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:157728-61-5)2,2-DIMETHYLCYCLOPROPYL CYANIDE
Order Number:sfd599
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
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2,2-Dimethylcyclopropyl Cyanide Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
157728-61-5 (2,2-Dimethylcyclopropyl Cyanide) Related Products
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- 61494-14-2(1,2-Cyclopropanedicarbonitrile, 1,2-dimethyl-, cis- (9CI))
- 827342-52-9(Cyclopropanecarbonitrile, 1-(1,1-dimethylethyl)-2-methyl-, (1S,2S)-)
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- 61494-08-4(1,2-Cyclopropanedicarbonitrile, 1-methyl-, cis- (9CI))
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:157728-61-5)2,2-DIMETHYLCYCLOPROPYL CYANIDE
Purity:99%
Quantity:200KG
Price ($):Inquiry